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Compound of Interest

Compound Name: Allyl butyl ether

Cat. No.: B1266014

Allyl Butyl Ether (CAS Number: 3739-64-8) is a versatile chemical compound with
applications in various fields of chemical synthesis. This document provides an in-depth guide
to its properties, synthesis, and characterization, tailored for researchers, scientists, and
professionals in drug development.

Core Registry Information

Allyl butyl ether is also known by several synonyms, including 1-(Allyloxy)butane and Butyl
allyl ether.[1] It is a colorless liquid at room temperature.[2] Key registry and physicochemical
data are summarized in the table below for quick reference.
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Identifier Value Reference(s)
CAS Number 3739-64-8 [21[3][41[5]
EC Number 223-122-8 [1]
Molecular Formula C7H140 [2]
Molecular Weight 114.19 g/mol [2][3]
Density 0.783 g/mL at 25 °C
Refractive Index n20/D 1.406
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Synthesis of Allyl Butyl Ether

The most common and effective method for the synthesis of allyl butyl ether is the Williamson
ether synthesis. This reaction involves the nucleophilic substitution of a halide by an alkoxide.
For the preparation of allyl butyl ether, this can be achieved by reacting sodium butoxide with
allyl bromide. The reaction proceeds via an SN2 mechanism.

Experimental Protocol: Williamson Ether Synthesis

The following protocol is a representative procedure for the synthesis of allyl butyl ether.
Materials:

Sodium metal

Anhydrous n-butanol

Allyl bromide

Anhydrous diethyl ether

Saturated aqueous ammonium chloride solution

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


http://www.orgsyn.org/demo.aspx?prep=CV7P0077
https://www.doubtnut.com/qna/141189786
https://www.mdpi.com/2073-4344/11/12/1559
https://pmc.ncbi.nlm.nih.gov/articles/PMC2635117/
https://www.researchgate.net/publication/312005534_Synthesis_of_allyl-glycidyl_ether_by_the_epoxidation_of_diallyl_ether_with_t-butyl_hydroperoxide_over_the_Ti-MWW_catalyst
http://www.orgsyn.org/demo.aspx?prep=CV7P0077
http://www.orgsyn.org/demo.aspx?prep=CV7P0077
https://www.doubtnut.com/qna/141189786
https://www.doubtnut.com/qna/141189786
https://www.benchchem.com/product/b1266014?utm_src=pdf-body
https://www.benchchem.com/product/b1266014?utm_src=pdf-body
https://www.benchchem.com/product/b1266014?utm_src=pdf-body
https://www.benchchem.com/product/b1266014?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266014?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Anhydrous magnesium sulfate
Procedure:

o Preparation of Sodium Butoxide: In a flame-dried, three-necked round-bottom flask equipped
with a reflux condenser, a mechanical stirrer, and a dropping funnel, add freshly cut sodium
metal to an excess of anhydrous n-butanol under an inert atmosphere (e.g., nitrogen or
argon). The mixture is heated to reflux until all the sodium has reacted to form sodium
butoxide.

o Reaction with Allyl Bromide: After the formation of sodium butoxide is complete, the excess
n-butanol is removed by distillation. The resulting sodium butoxide is cooled to room
temperature and dissolved in anhydrous diethyl ether. Allyl bromide is then added dropwise
from the dropping funnel to the stirred solution of sodium butoxide at a rate that maintains a
gentle reflux. After the addition is complete, the reaction mixture is refluxed for an additional
2-3 hours to ensure the reaction goes to completion.

o Work-up and Purification: The reaction mixture is cooled to room temperature and quenched
by the slow addition of a saturated aqueous ammonium chloride solution. The organic layer
is separated, and the aqueous layer is extracted with diethyl ether. The combined organic
layers are washed with water and brine, then dried over anhydrous magnesium sulfate. The
drying agent is removed by filtration, and the solvent is evaporated under reduced pressure.
The crude allyl butyl ether is then purified by fractional distillation to yield the final product.

Spectroscopic Data

The structure and purity of the synthesized allyl butyl ether can be confirmed by various
spectroscopic methods.
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Spectroscopic Data

The spectrum shows characteristic signals for
1H NMR (CDCIs)
the allyl and butyl groups.

The spectrum displays the expected number of
13C NMR (CDCls) carbon signals corresponding to the structure of

allyl butyl ether.

The infrared spectrum exhibits characteristic
IR (Liquid Film) absorption bands for the C-O-C ether linkage
and the C=C double bond of the allyl group.[2]

The mass spectrum shows a molecular ion peak
Mass Spectrometry (EI) corresponding to the molecular weight of allyl
butyl ether.[2]

Visualizing the Synthesis Workflow

The following diagram illustrates the key steps in the Williamson ether synthesis of allyl butyl
ether.

Preparation of Sodium Butoxide SN2 Reaction

Sodium Butoxide .
in Diethyl Ether Reflu

Crude Allyl Butyl Emer] [[Cmde Product
(v Aty Bromide
Sodium Metal

‘Work-up and Purification

Quench (ag. NHsCl) Extraction (Et:0) Drying (MgS0s) Fractional Distillation SIS Pure Allyl Butyl Ether }

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


http://www.orgsyn.org/demo.aspx?prep=CV7P0077
http://www.orgsyn.org/demo.aspx?prep=CV7P0077
https://www.benchchem.com/product/b1266014?utm_src=pdf-body
https://www.benchchem.com/product/b1266014?utm_src=pdf-body
https://www.benchchem.com/product/b1266014?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266014?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Caption: Williamson Ether Synthesis Workflow for Allyl Butyl Ether.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.

Contact
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